CID 78062205
Description
Compound “CID 78062205” is a chemical entity registered in the PubChem database It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific fields
Properties
Molecular Formula |
GdGe2 |
|---|---|
Molecular Weight |
302.5 g/mol |
InChI |
InChI=1S/Gd.2Ge |
InChI Key |
APKDXJAWIPLVQG-UHFFFAOYSA-N |
Canonical SMILES |
[Ge].[Ge].[Gd] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of compound “CID 78062205” involves multiple steps, including the use of specific reagents and catalysts under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Typically, the synthesis involves the following steps:
Initial Reaction: The starting materials are reacted under specific conditions to form an intermediate compound.
Intermediate Processing: The intermediate is then subjected to further reactions, such as oxidation, reduction, or substitution, to form the final product.
Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to achieve the desired purity.
Industrial Production Methods: In an industrial setting, the production of compound “this compound” is scaled up using large reactors and automated systems. The process involves:
Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors.
Continuous Processing: The intermediate compounds are processed continuously to ensure a steady production rate.
Quality Control: The final product undergoes rigorous quality control to ensure it meets industry standards.
Chemical Reactions Analysis
Patent Mining Techniques
Chemical patents often contain reaction details, including reagents, conditions, and mechanisms. Automated methods like named entity recognition (NER) and event extraction (EE) can systematically extract reaction parameters from unstructured text .
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NER identifies entities such as starting materials, reagents, solvents, and yields.
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EE classifies relationships between entities (e.g., reagents → reaction steps).
Multicomponent Reaction Frameworks
Multicomponent reactions (MCRs), such as the Biginelli reaction or Passerini reaction , provide templates for predicting CID 78062205’s reactivity. These reactions involve combining three or more components under specific conditions, often yielding heterocyclic compounds .
3. Key Tools and Databases
4. Research Findings from Analogous Compounds
Oxidation and Reduction
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Oxidation : Commonly involves agents like KMnO₄ or H₂O₂, leading to carboxylic acids or ketones (e.g., pyrazole derivatives).
-
Reduction : LiAlH₄ or NaBH₄ may yield alcohols or amines, depending on functional groups.
Substitution and Cyclization
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Nucleophilic substitution : Chlorinated ethenyl groups in compounds like 4-(1,2-Dichloroethenyl)-3,5-dimethyl-1H-pyrazole undergo reactions with amines/thiols.
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Cyclization : MCRs (e.g., Povarov reaction) form heterocycles via intermediates like tetrahydroquinolines .
5. Challenges and Recommendations
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Data Limitations : this compound lacks direct reaction data in accessible sources.
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Proposed Workflow :
Scientific Research Applications
Compound “CID 78062205” has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is investigated for its therapeutic potential in treating various diseases.
Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other industrial products.
Mechanism of Action
The mechanism of action of compound “CID 78062205” involves its interaction with specific molecular targets and pathways. It may act by:
Binding to Enzymes: Inhibiting or activating specific enzymes involved in metabolic pathways.
Interacting with Receptors: Modulating the activity of receptors on cell surfaces.
Altering Gene Expression: Affecting the expression of genes involved in various biological processes.
Comparison with Similar Compounds
Compound “CID 78062205” can be compared with other similar compounds based on its chemical structure and properties. Some similar compounds include:
Compound A: Known for its similar structure but different functional groups.
Compound B: Shares similar biological activities but differs in its chemical reactivity.
Compound C: Used in similar industrial applications but has a different synthesis route.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
